2-Chloro-5-tert-butylaniline

• IUPAC Name: 5-tert-butyl-2-chloroaniline
• InChI: InChI=1S/C10H14ClN/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6H,12H2,1-3H3
• InChI Key: AVGQOELTIIUNGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)Cl)N
• Molecular Formula: C10H14ClN
• DSSTOX Substance ID: DTXSID10679226
• Molecular Weight: 183.68 g/mol
• CAS No.: 918445-56-4

Description

2-Chloro-5-tert-butylaniline is a useful research compound. Its molecular formula is C10H14ClN and its molecular weight is 183.68. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Reactions

• The dissociation constants of 2-chloro-3,5-di-tert-butylanilines, which include 2-Chloro-5-tert-butylaniline, have been studied to understand the influence of ortho-halogen atoms on the basicity of anilines. This research is important for understanding the chemical behavior of these compounds in various reactions (Koning, 2010).

Applications in Sensing Technology

• This compound derivatives have been used to develop a highly fluorescent scandium complex, which can be used for enantioselective sensing of chiral amino alcohols. This demonstrates its potential application in developing sensitive and selective chemical sensors (Liu, Pestano, & Wolf, 2008).

Catalytic Applications

• The tert-butylanilines, which include this compound, are used in various applications such as pharmaceuticals, pesticides, plastics, additives, and dyes. Research on their production through alkylation of aniline with methyl-tert-butyl ether (MTBE) and tert-butanol over solid acids has provided insights into more efficient production methods for these important chemicals (Yadav & Doshi, 2003).

Drug Discovery and Pharmaceutical Research

• In drug discovery, this compound has been utilized in the synthesis of pharmaceutical compounds. A novel synthesis of 2-amino-5-tert-butylpyridine, a fragment with improved drug-like properties over 4-tert-butylaniline, highlights its role in developing new pharmaceuticals (Thomson, Reilly, & Sandham, 2011).

Advanced Material Development

• Research on the electronic structure of metal complexes involving this compound derivatives has provided valuable insights into the development of advanced materials with specific electronic and magnetic properties. This is crucial for applications in electronics, catalysis, and material science (Kapre et al., 2007).

Safety and Hazards

2-tert-Butylaniline causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to use only in a well-ventilated area and avoid breathing dust/fume/gas/mist/vapors/spray.

Mechanism of Action

Target of Action

It’s known that aniline derivatives often interact with various enzymes and receptors in biological systems .

Mode of Action

Aniline derivatives typically undergo nucleophilic substitution reactions . For instance, 1° benzylic halides typically react via an SN2 pathway, while 2° and 3° benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation .

Biochemical Pathways

Strain CNP-8 . In this organism, 2-Chloro-5-Nitrophenol is partially reduced to 2-chloro-5-hydroxylaminophenol via 2-chloro-5-nitrosophenol . This suggests that 2-Chloro-5-tert-butylaniline might also be involved in similar reduction reactions in certain organisms.

Pharmacokinetics

The compound’s molecular weight of 18368 suggests it could potentially be absorbed and distributed in the body

Result of Action

Aniline derivatives can have various effects depending on their specific structures and the biological systems they interact with .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the Suzuki–Miyaura coupling reaction, which involves organoboron reagents, is influenced by the mild and functional group tolerant reaction conditions, the relatively stable, readily prepared, and generally environmentally benign nature of the organoboron reagents .